Cas no 2034223-48-6 (N-1-(5-fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-amine)

• Product Name: N-1-(5-fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-amine
• CAS No: 2034223-48-6
• MF: C₁₃H₁₂FN₅O
• MW: 273.265685081482
• CID: 6003438
• PubChem ID: 119103819
• Update Time: 2025-06-21

N-1-(5-fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(5-fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-amine
• AKOS026703720
• N-[1-(5-fluoropyridine-3-carbonyl)azetidin-3-yl]pyrimidin-2-amine
• (5-fluoropyridin-3-yl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone
• F6550-4722
• 2034223-48-6
• (5-fluoropyridin-3-yl)-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone

• Inchi： 1S/C13H12FN5O/c14-10-4-9(5-15-6-10)12(20)19-7-11(8-19)18-13-16-2-1-3-17-13/h1-6,11H,7-8H2,(H,16,17,18)
• InChI Key： YLCAMEJVOQQJPZ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(N1CC(C1)NC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 273.10258819g/mol
• Monoisotopic Mass: 273.10258819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71Ų

Additional information on N-1-(5-fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-amine

N-1-(5-Fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-amine (CAS No. 2034223-48-6): A Comprehensive Overview

N-1-(5-fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-amine (CAS No. 2034223-48-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyrimidine and azetidine moieties, has been the subject of extensive research, particularly in the context of its biological activity and pharmacological properties.

The chemical structure of N-1-(5-fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-amine is composed of a pyrimidine ring linked to an azetidine ring through a carbonyl group, with a 5-fluoropyridine substituent. The presence of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in various disease pathways, including cancer and inflammatory disorders.

In the realm of cancer research, N-1-(5-fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-amine has shown promising results in preclinical studies. It has been demonstrated to inhibit the activity of specific kinases, which are crucial for the proliferation and survival of cancer cells. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are known to play a pivotal role in cell cycle regulation and tumor progression.

Furthermore, the compound's ability to modulate inflammatory responses has also been investigated. Inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD) are characterized by excessive inflammation, which can lead to tissue damage and organ dysfunction. Research has shown that N-1-(5-fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-amine can downregulate the expression of pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of N-1-(5-fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-amine have also been studied in detail. Preclinical data indicate that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may be safe for use in humans.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of N-1-(5-fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-amine in various indications. Early results from these trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit. However, further research is needed to fully elucidate its therapeutic potential and optimize its use in clinical practice.

The synthesis of N-1-(5-fluoropyridine-3-carbonyl)azetidin-3-ylpyrimidin-2-am ine involves several steps, including the formation of the azetidine ring and the coupling with the pyrimidine moiety. Various synthetic routes have been explored to optimize yield and purity, with some methods employing microwave-assisted synthesis to enhance reaction efficiency. The ability to synthesize this compound on a large scale is crucial for its commercialization and widespread use in clinical settings.

In conclusion, N-1-(5-fluoropyridine-3-carbonyl)azetidin -3 - y l p y r i m i d i n - 2 - a m i n e (CAS No. 2034223 - 48 - 6) represents a promising candidate in the development of novel therapeutics for cancer and inflammatory diseases. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound may pave the way for new treatment options that can improve patient outcomes and quality of life.